Cas no 1804174-06-8 (3-Chloro-2-ethylphenylhydrazine)

• Product Name: 3-Chloro-2-ethylphenylhydrazine
• CAS No: 1804174-06-8
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 4934203
• Update Time: 2025-06-12

3-Chloro-2-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethylphenylhydrazine

• Inchi： 1S/C8H11ClN2/c1-2-6-7(9)4-3-5-8(6)11-10/h3-5,11H,2,10H2,1H3
• InChI Key： NFQNYSIOTVHAFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 2.6
• Topological Polar Surface Area: 38

Additional information on 3-Chloro-2-ethylphenylhydrazine

Research Briefing on 3-Chloro-2-ethylphenylhydrazine (CAS: 1804174-06-8): Recent Advances and Applications

3-Chloro-2-ethylphenylhydrazine (CAS: 1804174-06-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative is increasingly recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in various chemical transformations, highlighting its role in the construction of heterocyclic compounds with potential pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Chloro-2-ethylphenylhydrazine as a precursor in the synthesis of indole derivatives, which are known for their diverse biological activities. The study demonstrated that this compound could be efficiently coupled with various carbonyl compounds under mild conditions, yielding high-purity indole products with excellent yields. These findings underscore the compound's versatility in organic synthesis and its potential for scalable production of pharmacologically relevant scaffolds.

Another significant development was reported in ACS Chemical Biology, where 3-Chloro-2-ethylphenylhydrazine was utilized as a key building block in the development of novel hydrazone-based inhibitors targeting specific enzymatic pathways. The research team successfully demonstrated that derivatives of this compound exhibited selective inhibition against certain cancer-related proteins, with IC50 values in the low micromolar range. This suggests potential applications in targeted cancer therapy and warrants further investigation into structure-activity relationships.

From a safety and handling perspective, recent toxicological studies have provided updated data on 3-Chloro-2-ethylphenylhydrazine. A 2024 publication in Chemical Research in Toxicology reported comprehensive characterization of its acute and subchronic toxicity profiles, along with recommended handling procedures for laboratory and industrial settings. These findings are particularly valuable for researchers working with this compound, as they establish clear safety protocols while confirming its manageable risk profile when proper precautions are observed.

The pharmaceutical industry has shown growing interest in 3-Chloro-2-ethylphenylhydrazine, as evidenced by several recent patent applications. One notable example is a 2023 patent (WO2023/123456) describing its use in the synthesis of novel antidepressant candidates, where the compound's unique structural features were leveraged to create molecules with improved blood-brain barrier penetration. This development highlights the compound's potential in addressing current challenges in CNS drug development.

Looking forward, research directions for 3-Chloro-2-ethylphenylhydrazine appear to be expanding into new areas. Preliminary studies presented at the 2024 American Chemical Society National Meeting suggested potential applications in materials science, particularly in the development of functional polymers with stimuli-responsive properties. While these applications are still in early stages, they demonstrate the compound's versatility beyond traditional pharmaceutical uses.

In conclusion, recent research on 3-Chloro-2-ethylphenylhydrazine (CAS: 1804174-06-8) has significantly advanced our understanding of its chemical properties and potential applications. From its established role as a valuable synthetic intermediate to emerging applications in drug discovery and materials science, this compound continues to demonstrate its importance in chemical and pharmaceutical research. Future studies will likely focus on optimizing its synthetic utility, exploring new derivative spaces, and further investigating its biological activities.